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Sybraloy Dental Amalgam: A Technical Guide
For Researchers, Scientists, and Drug Development Professionals

Introduction
Sybraloy is a high-copper, spherical dental amalgam alloy manufactured by Kerr Dental. As a

high-copper formulation, it is designed to exhibit superior mechanical properties and corrosion

resistance compared to conventional low-copper amalgams. This guide provides a detailed

overview of the composition and properties of Sybraloy, intended for a technical audience.

Core Composition
Dental amalgams are formed by mixing a metallic alloy with liquid mercury.[1] Sybraloy's alloy

powder is characterized by its spherical particle morphology and a high copper content. While

the precise, proprietary composition of Sybraloy is not publicly detailed, available data and the

general classification of high-copper amalgams allow for a well-defined compositional

framework. High-copper alloys typically contain 40-60% silver, 27-30% tin, and 13-30% copper,

with some formulations including zinc and other trace metals.[2] One study has identified the
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copper content of Sybraloy to be specifically 33%. The alloy is mixed with approximately 50%

elemental mercury by weight to form the final restorative material.[1]

The key components and their functions are summarized below:

Component
General
Percentage (High-
Copper Amalgams)

Known Percentage
(Sybraloy)

Primary Functions

Silver (Ag) 40 - 60% Not specified

Increases strength,

enhances setting

expansion, and

improves corrosion

resistance.[2]

Tin (Sn) 27 - 30% Not specified

Facilitates

amalgamation by

reacting with mercury,

can cause setting

contraction.[2]

Copper (Cu) 13 - 30% 33%

Significantly improves

strength, minimizes

corrosion and tarnish,

and reduces creep.[2]

Mercury (Hg) ~50% by weight ~50% by weight

Reacts with the alloy

powder to form a

plastic mass that

hardens into a durable

restorative material.[1]

Microstructure and Setting Reaction
The high copper content in Sybraloy is crucial in eliminating the gamma-2 (γ2) phase (Sn7-

8Hg), which is the weakest and most corrosion-prone phase in low-copper amalgams.[3] The

setting reaction of high-copper amalgams is more complex than that of their low-copper

counterparts. In essence, the copper preferentially reacts with tin to form the eta (η) phase
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(Cu6Sn5), preventing the formation of the undesirable γ2 phase. This results in a final set

amalgam with a microstructure composed of unreacted alloy particles (γ phase), a silver-

mercury matrix (γ1 phase), and the copper-tin (η) phase. This microstructure contributes to the

material's enhanced mechanical properties and longevity.

Physical and Mechanical Properties
Sybraloy is characterized by high compressive strength and low creep, which are critical

properties for the long-term clinical success of dental restorations.[4][5] While specific

quantitative data for Sybraloy is not readily available in public literature, the typical properties

of high-copper spherical amalgams provide a strong indication of its performance.

Property
Typical Values for High-
Copper Amalgams

Significance in Dental
Restorations

Compressive Strength
Resists fracture under the high

forces of mastication.

1-hour > 137 MPa[6]

Indicates early strength

development, crucial for

preventing immediate post-

placement fractures.

7-day > 414 MPa[2]
Represents the final strength

of the set amalgam.

Tensile Strength ~48 - 62 MPa[6]
Important for resisting fracture

in areas of tensile stress.

Creep < 1% (often < 0.1%)[6]

Low creep minimizes the

gradual deformation of the

restoration under occlusal

loads, preventing marginal

breakdown ("ditching").

Dimensional Change
Minimal contraction or

expansion

Ensures good marginal

adaptation to the tooth

structure, minimizing

microleakage.
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Experimental Protocols
The testing of dental amalgam properties is governed by standards set by the American Dental

Association (ADA) and the International Organization for Standardization (ISO). The following

are detailed methodologies for key experiments cited in the evaluation of dental amalgams.

Compressive Strength Testing (Based on ADA
Specification No. 1)

Specimen Preparation: Cylindrical specimens, typically 4 mm in diameter and 8 mm in

height, are prepared. The amalgam is triturated according to the manufacturer's instructions

and condensed into a stainless steel mold with a consistent pressure.[7]

Storage: The specimens are ejected from the mold and stored at 37°C ± 1°C in a controlled

environment (e.g., distilled water or 100% humidity) for the specified time period (e.g., 1

hour, 24 hours, or 7 days).[7]

Testing: The compressive strength is determined using a universal testing machine. The

specimen is placed vertically between the platens of the machine, and a compressive load is

applied at a constant crosshead speed (e.g., 0.5 mm/min) until the specimen fractures.[7]

Calculation: The compressive strength (σ) is calculated using the formula: σ = P / (πr²),

where P is the maximum load applied and r is the radius of the specimen.

Static Creep Testing (Based on ADA Specification No. 1)
Specimen Preparation: Cylindrical specimens, similar to those for compressive strength

testing, are prepared and stored at 37°C ± 1°C for 7 days.

Pre-load Measurement: The initial length of the specimen is measured with a high-precision

micrometer.

Loading: The specimen is subjected to a constant compressive stress of 36 MPa for a

specified period (typically 3 hours) at 37°C.

Post-load Measurement: After the load is removed, the final length of the specimen is

measured.
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Calculation: Creep is expressed as the percentage of permanent deformation: Creep (%) =

[(Initial Length - Final Length) / Initial Length] x 100.

Dimensional Change Testing (Based on ADA
Specification No. 1)

Specimen Preparation: A cylindrical specimen is prepared in a specialized mold that is part

of a measuring instrument (dilatometer).

Measurement Initiation: The measurement of the specimen's length begins shortly after the

end of trituration (typically within 5 minutes).

Monitoring: The change in the specimen's length is continuously monitored and recorded

over a 24-hour period while it is maintained at 37°C.

Calculation: The dimensional change is reported as the percentage change in length from

the initial measurement to the final measurement at 24 hours.

Logical Relationships and Workflows
The following diagrams illustrate the key relationships between the composition, properties,

and testing of Sybraloy dental amalgam.
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Caption: Relationship between Sybraloy's composition and its key properties.
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Caption: General experimental workflow for testing dental amalgam properties.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Contact our Ph.D. Support Team for a compatibility check
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